6-fluoro-3,3-dimethyl-2,3-dihydro-1H-indole hydrochloride

• Molecular Formula: C10H13ClFN
• Molecular Weight: 201.67 g/mol
• IUPAC Name: 6-fluoro-3,3-dimethyl-1,2-dihydroindole;hydrochloride
• InChI: InChI=1S/C10H12FN.ClH/c1-10(2)6-12-9-5-7(11)3-4-8(9)10;/h3-5,12H,6H2,1-2H3;1H
• InChI Key: PBZMXEYXADJJAY-UHFFFAOYSA-N
• Canonical SMILES: CC1(CNC2=C1C=CC(=C2)F)C.Cl

Description

6-fluoro-3,3-dimethyl-2,3-dihydro-1H-indole hydrochloride is a synthetic compound belonging to the indole family.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-fluoro-3,3-dimethyl-2,3-dihydro-1H-indole hydrochloride can be achieved through several methods. One common approach involves the reaction of 3,3-dimethyl-2,3-dihydro-1H-indole with a fluorinating agent under controlled conditions. The reaction typically requires the use of a solvent, such as methanol or ethanol, and a catalyst, such as methanesulfonic acid, to facilitate the fluorination process .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and efficiency. The process may include steps such as purification through distillation or recrystallization to obtain the final product in its pure form .

Chemical Reactions Analysis

Types of Reactions

6-fluoro-3,3-dimethyl-2,3-dihydro-1H-indole hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: Electrophilic substitution reactions are common due to the presence of the indole nucleus.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Reagents like halogens or sulfonyl chlorides are employed under acidic or basic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted indole derivatives .

Scientific Research Applications

6-fluoro-3,3-dimethyl-2,3-dihydro-1H-indole hydrochloride has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential antiviral, anticancer, and antimicrobial properties.

Medicine: Investigated for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 6-fluoro-3,3-dimethyl-2,3-dihydro-1H-indole hydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

3,3-dimethyl-2,3-dihydro-1H-indole: Lacks the fluorine atom, resulting in different chemical properties.

5-fluoro-3,3-dimethyl-2,3-dihydro-1H-indole: Similar structure but with the fluorine atom at a different position.

3,3-dimethylindoline: Another related compound with slight structural variations

Uniqueness

6-fluoro-3,3-dimethyl-2,3-dihydro-1H-indole hydrochloride is unique due to the presence of the fluorine atom at the 6-position, which can significantly influence its chemical reactivity and biological activity. This uniqueness makes it a valuable compound for various research and industrial applications .